Cas no 2229509-54-8 (2-(1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclobutyl)acetic acid
• CAS No: 2229509-54-8
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 5866196
• PubChem ID: 165673762
• Update Time: 2025-05-23

2-(1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclobutyl)acetic acid
• 2-(1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclobutyl)acetic acid
• 2229509-54-8
• EN300-1812038

• Inchi： 1S/C15H24O2/c1-14(2)10-4-5-11(12(14)8-10)15(6-3-7-15)9-13(16)17/h10-12H,3-9H2,1-2H3,(H,16,17)
• InChI Key： YGDJQTNCPVCTQS-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC1)C1CCC2CC1C2(C)C)=O

Computed Properties

• Exact Mass: 236.177630004g/mol
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclobutyl)acetic acid

Recent Advances in the Study of 2-(1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclobutyl)acetic acid (CAS: 2229509-54-8)

The compound 2-(1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclobutyl)acetic acid (CAS: 2229509-54-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its bicyclic and cyclobutyl moieties contribute to its structural rigidity, which is advantageous for targeting specific protein binding sites. Researchers have successfully utilized this compound in the development of small-molecule inhibitors for enzymes involved in inflammatory pathways, demonstrating promising in vitro and in vivo efficacy.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was identified as a potent modulator of the NLRP3 inflammasome, a critical component of the innate immune system implicated in various inflammatory diseases. The study reported that derivatives of 2-(1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclobutyl)acetic acid exhibited significant inhibitory effects on NLRP3 activation, suggesting potential applications in treating conditions such as gout, Alzheimer's disease, and atherosclerosis.

Another area of interest is the compound's potential as a building block for prodrug development. Its carboxylic acid functionality allows for easy derivatization, enabling the creation of ester or amide prodrugs with improved pharmacokinetic properties. Recent preclinical studies have shown that prodrugs based on this scaffold exhibit enhanced bioavailability and tissue penetration, making them attractive candidates for further development.

From a synthetic chemistry perspective, advances in catalytic methods have improved the efficiency of producing 2-(1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclobutyl)acetic acid. A 2024 report in Organic Letters described a novel asymmetric synthesis route using chiral palladium catalysts, achieving high enantiomeric purity (>99% ee) and yield (85%). This development is particularly significant for pharmaceutical applications where stereochemical purity is crucial.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Current research efforts are focused on optimizing the compound's selectivity profile and reducing potential off-target effects. Additionally, comprehensive toxicology studies are underway to evaluate its safety profile for potential human use.

In conclusion, 2-(1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclobutyl)acetic acid represents a versatile scaffold with multiple therapeutic possibilities. Ongoing research continues to uncover new applications for this compound, particularly in the areas of inflammation modulation and targeted drug delivery. As synthetic methodologies improve and biological understanding deepens, this compound is poised to play an increasingly important role in medicinal chemistry and drug development.